2-(3,5-Dichloropyridin-2-yl)cyclopropanecarboxylic acid

• Molecular Formula: C9H7Cl2NO2
• Molecular Weight: 232.06 g/mol
• IUPAC Name: 2-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C9H7Cl2NO2/c10-4-1-7(11)8(12-3-4)5-2-6(5)9(13)14/h1,3,5-6H,2H2,(H,13,14)
• InChI Key: WCIIFPOPALOWHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2=C(C=C(C=N2)Cl)Cl

Description

2-(3,5-Dichloropyridin-2-yl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C9H7Cl2NO2 and its molecular weight is 232.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.65 g of ethyl 2-(3,5-dichloropyridin-2-yl)cyclopropanecarboxylate (0.00634 mol) are dissolved in 20 ml of ethanol, 9.5 ml of sodium hydroxide 1M are added to the reaction mixture which is refluxed for 4 hours and left at room temperature overnight. After concentration in vacuo, 30 ml of water are added to the reaction mixture which is extracted twice with ethyl acetate (20 ml). The aqueous phase is acidified with HCl 1M. The precipate which forms is filtered, air-dried to yield to 1.35 g of 2-(3,5-dichloropyridin-2-yl)cyclopropanecarboxylic acid (87%).